Cas no 117538-80-4 (3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-)
117538-80-4 structure
Product Name:3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-
CAS No:117538-80-4
Molecular Formula:C4H5NO2
Molecular Weight:99.088
CID:3295956
PubChem ID:19068741
3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO- Properties
Names and Identifiers
-
- 3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO-
- 117538-80-4
- EN300-7135365
- 4,5-dihydro-1,2-oxazole-3-carbaldehyde
-
- InChIKey： FYUHJYXKXQVVRF-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H5NO2/c6-3-4-1-2-7-5-4/h3H,1-2H2
Computed Properties
- Exact Mass: 99.032028402g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 99.032028402g/mol
- Heavy Atom Count: 7
- Complexity: 108
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.3
- Topological Polar Surface Area: 38.7Ų
3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P028L7B-50mg |
4,5-dihydro-1,2-oxazole-3-carbaldehyde |
117538-80-4 | 95% | 50mg |
$394.00 | ||
| Aaron | AR028LFN-50mg |
4,5-dihydro-1,2-oxazole-3-carbaldehyde |
117538-80-4 | 95% | 50mg |
$408.00 | 2025-02-16 | |
| Enamine | EN300-7135365-0.05g |
4,5-dihydro-1,2-oxazole-3-carbaldehyde |
117538-80-4 | 95% | 0.05g |
$278.0 |
3-ISOXAZOLECARBOXALDEHYDE, 4,5-DIHYDRO- Related Literature
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1. Sequestration of drugs using poly(acrylic acid) and alkyl modified poly(acrylic acid) nanoparticlesSoma Chakraborty,P. Somasundaran Soft Matter, 2006,2, 850-854
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Chunhong Mu,Yuanqiang Song,Aifang Liu,Xiaoning Wang,Jiarui Hu,Hong Ji,Hongping Zhang RSC Adv., 2015,5, 15749-15755
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Cha Li,Mengmeng Wang,Liping Ren,Hongming Sun Inorg. Chem. Front., 2022,9, 1467-1473
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Pablo Miralles,María Isabel Beser,Yovana Sanchís,Clara Coscollà Anal. Methods, 2023,15, 1559-1568
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Raphael Bühler,Maximilian Muhr,Johannes Stephan,Robert A. Wolf,Max Schütz,Christian Gemel,Roland A. Fischer Dalton Trans., 2023,52, 10905-10910
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9. Back cover
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Sobia Ashraf,Christopher S. Blackman,Robert G. Palgrave,Simon C. Naisbitt,Ivan P. Parkin J. Mater. Chem., 2007,17, 3708-3713
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